Cas no 2092163-99-8 (5-(chloromethyl)-7-hydroxypyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 5-(chloromethyl)-7-hydroxypyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2092163-99-8
• MF: C₈H₆ClN₃O₃
• MW: 227.604540348053
• CID: 5154315
• PubChem ID: 131624210
• Update Time: 2025-05-19

5-(chloromethyl)-7-hydroxypyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(chloromethyl)-7-hydroxy-
• 5-(chloromethyl)-7-hydroxypyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C8H6ClN3O3/c9-2-4-1-6(13)12-7(11-4)5(3-10-12)8(14)15/h1,3,13H,2H2,(H,14,15)
• InChI Key： ZFGBPBSOSANMOB-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C(O)=CC(CCl)=N2

Additional information on 5-(chloromethyl)-7-hydroxypyrazolo1,5-apyrimidine-3-carboxylic acid

Introduction to 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic Acid (CAS No. 2092163-99-8)

5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2092163-99-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the chloromethyl and hydroxy groups, contribute to its potential therapeutic applications.

The chemical structure of 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid consists of a pyrazolopyrimidine core with a chloromethyl group at the 5-position and a hydroxy group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. The chloromethyl group can participate in various chemical reactions, such as nucleophilic substitution, which can be exploited for the synthesis of derivatives with enhanced pharmacological profiles. The hydroxy group, on the other hand, can form hydrogen bonds and participate in interactions with biological targets, enhancing the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various kinases and enzymes involved in disease pathways. Kinases are key regulators of cellular processes such as cell growth, proliferation, and survival. Dysregulation of kinase activity is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid has shown promising activity as a kinase inhibitor in preliminary studies. Specifically, it has been reported to inhibit the activity of certain protein kinases involved in cancer cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry (2021) evaluated the inhibitory effects of 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid on a panel of kinases. The results demonstrated that this compound selectively inhibited the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are key regulators of the cell cycle. CDK4/6 inhibitors have shown significant clinical benefits in breast cancer treatment by blocking cell cycle progression and inducing cell cycle arrest. The selective inhibition of CDK4/6 by 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid suggests its potential as a lead compound for further development into a therapeutic agent.

Beyond its kinase inhibitory properties, 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid have also been studied to assess its suitability for drug development. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed into the bloodstream and reach its intended target tissues. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2092163-99-8) is a promising compound with potential applications in cancer therapy and inflammatory disease treatment. Its unique chemical structure and biological activities make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in various disease models.